Cas no 1548457-70-0 (2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE)

• Product Name: 2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE
• CAS No: 1548457-70-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 4605365
• Update Time: 2025-07-18

2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 2-Furanethanamine, tetrahydro-5-methyl-
• 2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE

• Inchi： 1S/C7H15NO/c1-6-2-3-7(9-6)4-5-8/h6-7H,2-5,8H2,1H3
• InChI Key： KIAQDWCCRZAFEM-UHFFFAOYSA-N
• SMILES： O1C(C)CCC1CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE

Introduction to 2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE (CAS No: 1548457-70-0) in Modern Chemical and Pharmaceutical Research

2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE, identified by its Chemical Abstracts Service (CAS) number 1548457-70-0, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a unique structural framework composed of an ethylamine moiety linked to a 5-methyloxolane ring, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The combination of these structural elements not only imparts distinctive chemical properties but also opens up avenues for exploring novel pharmacological interactions.

The 5-methyloxolane ring, a cyclic ether derivative, is known for its stability and versatility in forming hydrogen bonds, making it a valuable scaffold in medicinal chemistry. Its presence in 2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE suggests that the compound may exhibit enhanced solubility and bioavailability, critical factors in the development of therapeutic agents. Furthermore, the ethylamine side chain introduces a basic nitrogen atom, which can participate in various hydrogen bonding and ionic interactions, further enhancing its utility as a building block in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with remarkable accuracy. Studies have shown that derivatives of 5-methyloxolane based molecules often exhibit promising activities against a range of therapeutic targets, including enzymes and receptors involved in metabolic pathways. The incorporation of an ethylamine group into this framework may enhance binding efficacy by optimizing key pharmacophoric features.

In the context of pharmaceutical development, the synthesis of 2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE represents a significant step forward in the quest for novel bioactive molecules. The compound’s structural features make it an attractive candidate for further exploration in the following areas:

• Enzyme Inhibition: The basic nitrogen atom and the oxygen atoms in the 5-methyloxolane ring provide multiple interaction points with enzymatic active sites.
• Receptor Binding: The compound’s shape and charge distribution may facilitate binding to specific protein receptors, modulating biological processes.
• Synthetic Chemistry: The unique structure of 2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE serves as a versatile intermediate for synthesizing more complex derivatives with tailored properties.

The growing body of research on heterocyclic compounds like 5-methyloxolane derivatives underscores their importance in modern drug discovery. These molecules often exhibit favorable pharmacokinetic profiles and can be modified to achieve desired therapeutic effects. For instance, studies have demonstrated that modifications at the ethylamine position can fine-tune the compound’s solubility and metabolic stability, crucial factors for successful drug candidates.

One notable application of compounds containing the 5-methyloxolane moiety is in the development of antimicrobial agents. The rigid cyclic structure provides stability against enzymatic degradation, while the polar functional groups enhance interaction with bacterial cell membranes. Additionally, recent research has explored the use of such compounds as protease inhibitors, which are essential in treating various inflammatory and infectious diseases.

The synthesis of 2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE involves multi-step organic reactions that highlight its synthetic accessibility. Advances in catalytic methods have enabled more efficient and sustainable routes to producing these complex molecules. For example, transition metal-catalyzed reactions have been employed to construct the 5-methyloxolane ring with high precision, while protecting group strategies ensure selective functionalization at different sites.

In conclusion, 2-(5-METHYLOXOLAN-2-YL)ETHAN-1-AMINE (CAS No: 1548457-70-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.